4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid
Brand Name:
Vulcanchem
CAS No.:
100826-98-0
VCID:
VC0028722
InChI:
InChI=1S/C18H15ClN4O2S/c1-10-21-22-15-9-20-17(12-4-2-3-5-14(12)19)13-8-11(6-7-16(24)25)26-18(13)23(10)15/h2-5,8H,6-7,9H2,1H3,(H,24,25)
SMILES:
CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)O)C(=NC2)C4=CC=CC=C4Cl
Molecular Formula:
C18H15ClN4O2S
Molecular Weight:
386.9 g/mol
4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid
CAS No.: 100826-98-0
Reference Standards
VCID: VC0028722
Molecular Formula: C18H15ClN4O2S
Molecular Weight: 386.9 g/mol
![4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid - 100826-98-0](/images/no_structure.jpg)
| CAS No. | 100826-98-0 |
|---|---|
| Product Name | 4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-propanoic Acid |
| Molecular Formula | C18H15ClN4O2S |
| Molecular Weight | 386.9 g/mol |
| IUPAC Name | 3-[7-(2-chlorophenyl)-13-methyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-4-yl]propanoic acid |
| Standard InChI | InChI=1S/C18H15ClN4O2S/c1-10-21-22-15-9-20-17(12-4-2-3-5-14(12)19)13-8-11(6-7-16(24)25)26-18(13)23(10)15/h2-5,8H,6-7,9H2,1H3,(H,24,25) |
| Standard InChIKey | PMBAOBLHUHELTG-UHFFFAOYSA-N |
| SMILES | CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)O)C(=NC2)C4=CC=CC=C4Cl |
| Canonical SMILES | CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)O)C(=NC2)C4=CC=CC=C4Cl |
| Synonyms | 2-[4-(2-Chlorophenyl)-9-methyl-6H-thieno-[3,2-f][1,2,4]-triazolo[4,3-a][1,4]diazepin-2-yl]ethane-1-carboxylic Acid; Desbromo Brotizolam 2-Propanoic Acid |
| PubChem Compound | 13670771 |
| Last Modified | Nov 11 2021 |
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